1,3,5-trimethyl-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1,3,5-trimethyl-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C16H17N5OS/c1-10-14(11(2)21(3)20-10)16(22)19-8-13-15(18-6-5-17-13)12-4-7-23-9-12/h4-7,9H,8H2,1-3H3,(H,19,22)
• InChI Key: RVHFSAGCZNNJAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NCC2=NC=CN=C2C3=CSC=C3
• Molecular Formula: C16H17N5OS
• Molecular Weight: 327.4 g/mol
• CAS No.: 2034470-34-1

Description

1,3,5-trimethyl-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H17N5OS and its molecular weight is 327.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

1,3,5-Trimethyl-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)-1H-pyrazole-4-carboxamide belongs to a class of compounds that have been extensively studied for their synthesis and structural characterization. Research has been conducted on the synthesis of related 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, emphasizing the importance of these compounds in medicinal chemistry. These structures are established based on elemental analysis and spectral data, highlighting their significance in the field of organic chemistry (Hassan, Hafez, & Osman, 2014). Additionally, the crystal structure and Hirshfeld surface analysis of similar compounds have been conducted, providing insights into their molecular interactions and stability (Prabhuswamy et al., 2016).

Cytotoxicity and Anti-Tumor Potential

These pyrazole derivatives have been evaluated for their cytotoxic activities against various cell lines. The research on their cytotoxic properties, particularly against Ehrlich Ascites Carcinoma (EAC) cells, suggests potential applications in cancer therapy (Hassan et al., 2014). Further investigations into bis-pyrazolyl-thiazoles incorporating the thiophene moiety have demonstrated promising anti-tumor activities against hepatocellular carcinoma cell lines, indicating their potential as anti-cancer agents (Gomha, Edrees, & Altalbawy, 2016).

Nonlinear Optical Properties and Molecular Modeling

The compound and its related derivatives have also been studied for their electronic and nonlinear optical properties through DFT calculations. Such studies are crucial for understanding the electronic structures and potential applications in materials science (Ahmad et al., 2021). The exploration of their non-linear optical properties and molecular geometries using different computational methods provides valuable information for future applications in photonics and electronics.

Antimicrobial and Antifungal Activities

Pyrazole derivatives including compounds similar to this compound have shown potential antimicrobial and antifungal activities. Studies have demonstrated their effectiveness against various bacterial and fungal species, suggesting their potential use in developing new antimicrobial agents (Sowmya et al., 2018).

Applications in Arginine Methyltransferase Inhibition

Research on N-benzyl-1-heteroaryl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamides, which are structurally related to the compound , has indicated their role as inhibitors of co-activator associated arginine methyltransferase 1 (CARM1). This suggests potential applications in epigenetic regulation and therapy (Allan et al., 2009).